Cas no 68873-22-3 ( )

• Product Name: &nbsp
• CAS No: 68873-22-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 972365
• PubChem ID: 347717
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)furan-2-carboxamide
• AG-690/12868752
• NSC-406527
• N-(2,6-dimethylphenyl)-2-furamide
• NSC406527
• Cambridge id 5258715
• Oprea1_379459
• AKOS000675629
• AB00077128-01
• CBDivE_012826
• SCHEMBL11150597
• Z27073108
• DTXSID50324369
• Oprea1_697140
• 68873-22-3
• CS-0326635
• STK090719
•  

• Inchi： 1S/C13H13NO2/c1-9-5-3-6-10(2)12(9)14-13(15)11-7-4-8-16-11/h3-8H,1-2H3,(H,14,15)
• InChI Key： JHKXLXFJRVUZRH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų